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Compound of Interest

Compound Name: Josamycin propionate

Cat. No.: B1673085

For Researchers, Scientists, and Drug Development Professionals

Abstract

Josamycin propionate is a macrolide antibiotic, a class of bacteriostatic agents that function
by inhibiting protein synthesis in susceptible bacteria. This technical guide provides a
comprehensive overview of its chemical structure, physicochemical properties, and
mechanisms of action. Detailed experimental protocols for its analysis and characterization are
presented, alongside visualizations of its molecular structure and biological pathways to
facilitate a deeper understanding for research and development applications.

Chemical and Physical Properties

Josamycin propionate is a white to light yellowish-white crystalline powder.[1] Its fundamental
properties are summarized in the tables below.

Table 1: Chemical Identification of Josamycin
Propionate
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Identifier

Value

IUPAC Name

[(2S,3S,4R,6S)-6-[(2R,3S,4R,5R,6S)-6-
[[(4R,5S,6S,7R,9R,10R,11E,13E,16R)-4-
acetyloxy-5-methoxy-9,16-dimethyl-2-oxo-7-(2-

oxoethyl)-10-propanoyloxy-1-

oxacyclohexadeca-11,13-dien-6-ylJoxy]-4-

(dimethylamino)-5-hydroxy-2-methyloxan-3-

ylJoxy-4-hydroxy-2,4-dimethyloxan-3-yl] 3-

methylbutanoate

CAS Number

31674-19-8

Molecular Formula

CasH73NOa1s

SMILES

CCC(=0)O[C@H]1/C=C/C=C/C--INVALID-
LINK--OC(=0)C--INVALID-LINK--
C[C@H]1C)O[C@@]2([H])--INVALID-LINK--(--
INVALID-LINK--02)O[C@H]3C--INVALID-LINK-
-(~-INVALID-LINK--
03)0C(=0)CC(C)C)O)N(C)C)0)OC">C@HOC(

=0)C

Table 2: Physicochemical Properties of Josamycin

Propionate

Property Value Source

Molecular Weight 884.06 g/mol [2]
Approximately 252°C (with

Melting Point PP - Y ( [1]
decomposition)
Freely soluble in methanol and

- ethanol (95%); Soluble in
Solubility [1]

diethyl ether; Practically

insoluble in water.

Specific Optical Rotation

-65° to -75° (dried substance)

[3]
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Chemical Structure

The chemical structure of josamycin propionate is characterized by a 16-membered lactone
ring, which is a hallmark of macrolide antibiotics.
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16-Membered Lactone Ring

Forosamine (Sugar 1)

Mycarose (Sugar 2)
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Ao

acterial Ribosome

Allows exit of nascent peptide
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Sample Preparation:
- Homogenization
- Centrifugation
- Liquid-Liquid Extraction

) l

Pre-column Derivatization:
- Add Cyclohexa-1,3-dione
- Incubate at 90°C for 2h

> '

HPLC Analysis:
Inhibits - Inject derivatized sample

phosphorylation l

Phosphorylates

Data Acquisition:
- Spectrofluorimetric detection
(Ex: 375 nm, Em: 450 nm)

( ) Quantification:
- Compare peak area to standard curve

Induces expression of

( )

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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